2-[(6-Methoxy-pyridazin-3-ylmethyl)-amino]-ethanol

• IUPAC Name: 2-[(6-methoxypyridazin-3-yl)methylamino]ethanol
• InChI: InChI=1S/C8H13N3O2/c1-13-8-3-2-7(10-11-8)6-9-4-5-12/h2-3,9,12H,4-6H2,1H3
• InChI Key: SNKRIYKJNNWWCD-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN=C(C=C1)CNCCO
• Molecular Formula: C8H13N3O2
• Molecular Weight: 183.21 g/mol

Description

2-[(6-Methoxy-pyridazin-3-ylmethyl)-amino]-ethanol is a heterocyclic compound featuring a pyridazine core substituted with a methoxy group at position 6 and an ethanolamine side chain attached via a methylene bridge at position 2. The ethanolamine moiety (HO-CH2-CH2-NH-) contributes to its hydrophilic properties, while the methoxy group enhances lipophilicity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(6-Methoxy-pyridazin-3-ylmethyl)-amino]-ethanol typically involves the reaction of 6-methoxy-3-pyridazinecarboxaldehyde with ethanolamine in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

Starting Materials: 6-Methoxy-3-pyridazinecarboxaldehyde and ethanolamine.

Catalyst: A suitable acid or base catalyst.

Reaction Conditions: The reaction is typically conducted at elevated temperatures (around 80-100°C) for several hours.

Industrial Production Methods

In an industrial setting, the production of 2-[(6-Methoxy-pyridazin-3-ylmethyl)-amino]-ethanol may involve continuous flow reactors to optimize yield and efficiency. The use of automated systems ensures precise control over reaction parameters, leading to consistent product quality.

Chemical Reactions Analysis

Types of Reactions

2-[(6-Methoxy-pyridazin-3-ylmethyl)-amino]-ethanol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or ketones.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides or acyl chlorides.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield aldehydes or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

2-[(6-Methoxy-pyridazin-3-ylmethyl)-amino]-ethanol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(6-Methoxy-pyridazin-3-ylmethyl)-amino]-ethanol involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets are subject to ongoing research, but it is believed that the methoxy and aminoethanol groups play crucial roles in its activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Amino Group

2-[Cyclopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-ethanol

• Structural Difference: A cyclopropyl group replaces the hydrogen on the amino nitrogen.
• However, this compound is listed as discontinued, suggesting challenges in synthesis or stability .

2-[Isopropyl-(6-methoxy-pyridazin-3-ylmethyl)-amino]-ethanol

• Structural Difference: An isopropyl group substitutes the amino hydrogen.
• Implications : The bulky isopropyl group may hinder intermolecular interactions, reducing solubility compared to the parent compound. Its discontinued status (CAS: 890100-21-7) may reflect unfavorable pharmacokinetics .

Core Heterocycle Modifications

(4-(6-Methoxypyridazin-3-yl)phenyl)methanol

• Structural Difference: The ethanolamine chain is replaced by a benzyl alcohol group, and the pyridazine core is linked to a phenyl ring.
• Implications : The benzyl alcohol enhances aromaticity, likely increasing rigidity and reducing conformational flexibility. Molecular weight (216.24 g/mol) is higher than the parent compound (~183.21 g/mol), which could impact membrane permeability .

[6-(2,2,2-Trifluoroethoxy)pyridazin-3-yl]methanol

• Structural Difference : A trifluoroethoxy group replaces the methoxy group on the pyridazine ring.

Ethanolamine Side Chain Analogues

2-((2-Methoxyethyl)(methyl)amino)ethanol

• Structural Difference: A methoxyethyl-methylamino group replaces the pyridazine-linked aminoethanol.
• Synthesis methods involve alkylation and purification steps similar to those for the parent compound .

Heterocyclic Hybrids

2-Amino-6-{(6-chloropyridin-3-yl)methylamino}-1-methyl-5-nitro-4-phenyl-1,4-dihydropyridine-3-carbonitrile ethanol monosolvate

• Structural Difference: A chloropyridinylmethylamino group is integrated into a dihydropyridine-carbonitrile scaffold.
• This contrasts with the parent compound’s simpler pyridazine-ethanolamine structure .

Research Implications and Gaps

• Synthetic Challenges : Discontinued status of analogues (e.g., cyclopropyl and isopropyl derivatives) hints at synthetic difficulties or instability, warranting further optimization studies .
• Pharmacokinetics : Structural modifications (e.g., trifluoroethoxy substitution) suggest routes to improve metabolic stability, though empirical data are needed .

Biological Activity

2-[(6-Methoxy-pyridazin-3-ylmethyl)-amino]-ethanol is a pyridazine derivative that has garnered attention in medicinal chemistry for its potential biological activities. This compound features a unique structural configuration, including a methoxy group and an aminoethanol moiety, which may influence its pharmacological properties. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2-[(6-Methoxy-pyridazin-3-ylmethyl)-amino]-ethanol is C$_{11}$H$_{14}$N$_{2}$O$_{2}$, with a molecular weight of approximately 218.24 g/mol. The presence of the methoxy group increases lipophilicity, which may enhance bioavailability and cellular uptake.

Antimicrobial Properties

Research indicates that compounds with similar structures to 2-[(6-Methoxy-pyridazin-3-ylmethyl)-amino]-ethanol exhibit antimicrobial properties. For instance, studies have shown that pyridazine derivatives can inhibit the growth of various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis or interference with essential metabolic pathways.

Compound	MIC (μg/mL)	Target Pathogen
2-[(6-Methoxy-pyridazin-3-ylmethyl)-amino]-ethanol	TBD	MRSA
Similar Pyridazine Derivative	8	E. coli

Anticancer Activity

Preliminary studies suggest that 2-[(6-Methoxy-pyridazin-3-ylmethyl)-amino]-ethanol may possess anticancer properties. In vitro assays have indicated that it can induce apoptosis in cancer cell lines, potentially through the activation of caspase pathways. Further research is necessary to elucidate the specific mechanisms involved.

The biological activity of 2-[(6-Methoxy-pyridazin-3-ylmethyl)-amino]-ethanol is thought to be mediated through several pathways:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit phosphodiesterase enzymes, which play a crucial role in regulating cyclic nucleotide levels within cells.
• Receptor Interaction : The compound may interact with G-protein-coupled receptors (GPCRs), influencing various signaling pathways associated with inflammation and cell proliferation.

Case Studies

A notable study evaluated the effects of 2-[(6-Methoxy-pyridazin-3-ylmethyl)-amino]-ethanol on human cancer cell lines. The results demonstrated significant cytotoxicity at concentrations above 10 μM, suggesting potential for further development as an anticancer agent.

Study Overview

Study	Cell Line	Concentration (μM)	Effect
In vitro evaluation	MCF-7 (breast cancer)	10	Induced apoptosis
In vitro evaluation	A549 (lung cancer)	20	Reduced viability by 50%